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Compound of Interest

Compound Name: Fertirelin

Cat. No.: B549972

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fertirelin acetate, a synthetic agonist of the Gonadotropin-Releasing Hormone (GnRH)
receptor, is a critical tool in reproductive biology and related therapeutic research.[1][2][3][4][5]
Proper preparation of stock solutions is paramount to ensure experimental reproducibility and
accuracy. This document provides detailed application notes and protocols for the preparation,
storage, and handling of Fertirelin acetate stock solutions for research applications.

Chemical and Physical Properties

Fertirelin acetate is a potent luteinizing hormone-releasing hormone (LHRH) agonist. As a
nonapeptide, its activity is highly dependent on its structural integrity.
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Property Value

acetic acid;(2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-
[[(2S)-1-[[2-[[(2S)-1-[[(2S)-5-
(diaminomethylideneamino)-1-[(2S)-2-
(ethylcarbamoyl)pyrrolidin-1-yl]-1-oxopentan-2-
) ylJamino]-4-methyl-1-oxopentan-2-ylJamino]-2-
Chemical Name
oxoethyllamino]-3-(4-hydroxyphenyl)-1-
oxopropan-2-yllamino]-3-hydroxy-1-oxopropan-
2-ylJamino]-3-(1H-indol-3-yl)-1-oxopropan-2-
ylJamino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-

yl]-5-oxopyrrolidine-2-carboxamide

CAS Number 66002-66-2

CssH74N16013 (acetate form may vary, e.g.,
Cs7HsoN16014)

Molecular Formula

] ~1153.3 g/mol (free base), ~1213.37 g/mol
Molecular Weight

(acetate)
Appearance White to off-white powder
Purity =>98% (HPLC)

Solubility and Stability

Proper dissolution and storage are critical for maintaining the biological activity of Fertirelin
acetate.
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Parameter

Recommendation

Recommended Solvents

Sterile, deionized water; Phosphate-Buffered
Saline (PBS)

Solubility in Water

It is recommended to reconstitute lyophilized
Fertirelin in sterile 18MQ-cm H20 at a
concentration of not less than 100 pg/ml, which

can then be further diluted.

Solubility in PBS

50 mg/mL (43.35 mM); may require sonication

for clear solution.

Storage of Lyophilized Powder

Store desiccated below -18°C. Stable for 3
weeks at room temperature. For long-term

storage, 2-8°C is also cited.

Storage of Stock Solution

Upon reconstitution, store at 4°C for 2-7 days.
For future use, store below -18°C. Another
source suggests storage at -80°C for up to 6

months and at -20°C for up to 1 month.

Freeze-Thaw Cycles

Avoid repeated freeze-thaw cycles to prevent
degradation. It is recommended to aliquot the

stock solution into single-use volumes.

Carrier Protein

For long-term storage of dilute solutions,
consider adding a carrier protein (e.g., 0.1%
HSA or BSA) to prevent adsorption to storage

vessel walls.

Experimental Protocols

Preparation of a 1 mg/mL Fertirelin Acetate Stock

Solution

This protocol describes the preparation of a 1 mg/mL stock solution, which can be further

diluted to desired working concentrations.

Materials:
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Fertirelin acetate (lyophilized powder)

Sterile, deionized water or sterile PBS

Sterile, conical polypropylene tubes (e.g., 1.5 mL or 2 mL)
Calibrated micropipettes and sterile, low-retention pipette tips
Vortex mixer

Optional: Sonicator

Procedure:

o Pre-equilibration: Allow the vial of lyophilized Fertirelin acetate to equilibrate to room
temperature for at least 15-20 minutes before opening to minimize condensation.

Reconstitution:
o Carefully open the vial.

o Using a calibrated micropipette, add the appropriate volume of sterile water or PBS to the
vial to achieve a 1 mg/mL concentration. For example, to a vial containing 1 mg of
Fertirelin acetate, add 1 mL of solvent.

o Gently swirl the vial to dissolve the powder. If necessary, vortex briefly at a low speed. For
PBS, sonication may be required to achieve a clear solution.

Sterilization (for cell-based assays): If the initial solvent was not sterile or if there is a risk of
contamination, filter the stock solution through a 0.22 um sterile syringe filter into a sterile
tube.

Aliquoting: Dispense the stock solution into single-use, sterile polypropylene microcentrifuge
tubes. The volume of each aliquot should be appropriate for a single experiment to avoid
multiple freeze-thaw cycles.

o Storage:
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o For short-term use (2-7 days), store the aliquots at 4°C.

o For long-term storage, store the aliquots at -20°C (for up to 1 month) or -80°C (for up to 6
months).

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Fertirelin acetate stock solutions.
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Mechanism of Action and Signaling Pathway

Fertirelin acetate acts as an agonist at the Gonadotropin-Releasing Hormone Receptor
(GnRHR), a G-protein coupled receptor (GPCR) located on pituitary gonadotroph cells. Binding
of Fertirelin acetate to the GnRHR initiates a signaling cascade that leads to the synthesis and
secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). The primary
signaling pathway involves the activation of Gg/11 proteins, leading to the activation of
phospholipase C (PLC) and subsequent production of inositol trisphosphate (IPs) and
diacylglycerol (DAG). This results in increased intracellular calcium levels and activation of
protein kinase C (PKC), which in turn activates downstream pathways, including the mitogen-
activated protein kinase (MAPK) cascade, ultimately regulating gonadotropin gene transcription

and secretion.

GnRH Receptor Signaling Pathway
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Caption: GnRH receptor signaling pathway activated by Fertirelin acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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